5-Chloroisoxazole-3-carbonyl Chloride

• Molecular Formula: C4HCl2NO2
• Molecular Weight: 165.96 g/mol
• IUPAC Name: 5-chloro-1,2-oxazole-3-carbonyl chloride
• InChI: InChI=1S/C4HCl2NO2/c5-3-1-2(4(6)8)7-9-3/h1H
• InChI Key: VBQOQDUJYQUQCP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)Cl)Cl

Description

5-Chloroisoxazole-3-carbonyl Chloride is a useful research compound. Its molecular formula is C4HCl2NO2 and its molecular weight is 165.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To solution of 5-chloroisoxazole-3-carboxylic acid (Example 22, 0.253 g, 1.71 mmol, 2.0 equiv) in CHCl3 (21 mL) was added SOCl2 (9 mL). The reaction mixture was heated to reflux for 26 h. The volatiles were removed under reduced pressure to give crude 5-chloroisoxazole-3-carbonyl chloride.

Synthesis routes and methods III

Procedure details

A solution of 5-chloroisoxazole-3-carboxylic acid (0.750 g, 4.32 mmol, 1 equiv) and thionyl chloride (9.0 mL, 120 mmol, 28 equiv) in CHCl3 (21 mL) was heated to reflux for 28 h. The volatiles were evaporated to provide a residue which was dissolved in benzene (40 mL), which was subsequently evaporated to give the title intermediate as a yellow oil which was used without further purification.